3-Fluoro-3-(2-fluorophenyl)pyrrolidine

• Molecular Formula: C10H11F2N
• Molecular Weight: 183.20 g/mol
• IUPAC Name: 3-fluoro-3-(2-fluorophenyl)pyrrolidine
• InChI: InChI=1S/C10H11F2N/c11-9-4-2-1-3-8(9)10(12)5-6-13-7-10/h1-4,13H,5-7H2
• InChI Key: NWMVGZDBLMHTPU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1(C2=CC=CC=C2F)F

Description

3-Fluoro-3-(2-fluorophenyl)pyrrolidine is a fluorinated pyrrolidine derivative characterized by a fluorine atom at the 3-position of the pyrrolidine ring and a 2-fluorophenyl substituent at the same carbon. This dual fluorination creates a sterically hindered and electron-deficient structure, making it a valuable scaffold in medicinal chemistry for modulating pharmacokinetic properties such as metabolic stability and membrane permeability . The compound is typically synthesized as a hydrochloride salt to enhance solubility and crystallinity.

Preparation Methods

Retrosynthetic Analysis and Key Challenges

The target molecule features a pyrrolidine core substituted at the 3-position with both a fluorine atom and a 2-fluorophenyl group. Retrosynthetically, the molecule can be dissected into two primary components:

• Pyrrolidine ring formation with concurrent fluorination.
• Introduction of the 2-fluorophenyl moiety via aromatic coupling or pre-functionalization.

Key challenges include:

• Stereochemical control at the 3-position due to the presence of two fluorine substituents.
• Minimizing defluorination during catalytic hydrogenation or metal-mediated steps.
• Compatibility of fluorinated intermediates with harsh reaction conditions.

Iodocyclization of Allylic Fluorides

Methodology Overview

A seminal approach to 3-fluoropyrrolidines involves iodocyclization of allylic fluorides, as demonstrated by Combettes et al.. This method leverages 5-exo-trig cyclization to construct the pyrrolidine ring while introducing fluorine stereoselectively.

Reaction Steps:

• Electrophilic Fluorination : Allylsilanes are treated with Selectfluor® or NFSI to generate bench-stable allylic fluorides.
• Iodocyclization : The fluoride undergoes iodocyclization in the presence of iodine (I₂) or N-iodosuccinimide (NIS), inducing syn-stereocontrol at the fluorinated center.

Example Protocol:

• Substrate : N-Tosyl-3-fluoropent-4-en-1-amine.
• Conditions : I₂ (1.1 eq), CH₂Cl₂, −40°C to RT, 12 h.
• Yield : 78–92% with diastereomeric ratios (dr) > 20:1.

Advantages:

• High stereoselectivity due to allylic fluorine’s steric and electronic effects.
• Compatibility with diverse N-protecting groups (e.g., tosyl, Boc).

Limitations:

• Requires pre-functionalized allylsilanes.
• Limited scope for aryl substitution at the 3-position.

Two-Step Reductive Amination and Cyclization

Patent-Based Approach (CN113845459A)

A patent describing the synthesis of 5-(2-fluorophenyl)-1H-pyrrole-3-formaldehyde provides insights applicable to pyrrolidine derivatives. While the target differs, the use of sequential hydrogenation and Raney nickel-mediated reductions is adaptable.

Adapted Protocol for Pyrrolidine Synthesis:

• First Reduction :

  • Substrate : 2-(2-Fluorobenzoyl)malononitrile.
  • Catalyst : 10% Pd/C (1–5 wt%).
  • Conditions : H₂ (0.01 MPa), tetrahydrofuran (THF), 47°C, 9 h.
  • Outcome : Partial reduction of nitrile to amine.

• Second Reduction :

  • Catalyst : Raney nickel (1–3 wt%).
  • Conditions : H₂ (0.01 MPa), H₂O/THF (1:5 v/v), 20°C, 16 h.
  • Outcome : Cyclization to pyrrolidine and defluorination mitigation.

Key Modifications for Target Compound:

• Replacement of malononitrile with a pyrrolidine precursor.
• Optimization of solvent polarity to favor intramolecular cyclization.

Yield and Purity:

• Molar Yield : 87.4% (analogous process).
• HPLC Purity : >99.4% after recrystallization.

Multi-Step Nucleophilic Substitution

Synthesis from Cyclopropane Carboxylates

A route described for N-(4-fluorophenyl)-1-(pyrrolidine-1-carbonyl)cyclopropane-1-carboxamide highlights the utility of nucleophilic acyl substitution in constructing fluorinated heterocycles.

Protocol Adaptation:

• Ester Hydrolysis :

  • Substrate : Methyl 1-(methoxycarbonyl)cyclopropane-1-carboxylate.
  • Conditions : LiOH, THF/H₂O, 0°C to RT.

• Amide Coupling :

  • Reagents : 2-Fluorophenylamine, EDC/HOBt.
  • Conditions : DCM, 25°C, 12 h.

• Ring-Closing Metathesis :

  • Catalyst : Grubbs II (5 mol%).
  • Conditions : Toluene, reflux, 24 h.

Challenges Addressed:

• Chemoselectivity : Avoiding over-reduction of the aryl fluoride.
• Catalyst Poisoning : Use of Pd/C or Raney nickel pretreated with fluorinated ligands.

Comparative Analysis of Methods

Method	Yield	dr	Scalability	Key Advantage
Iodocyclization	78–92%	>20:1	Moderate	Stereochemical control
Reductive Amination	87.4%	N/A	High	One-pot synthesis, low waste
Nucleophilic Substitution	48.8%	N/A	Low	Flexibility in aryl group introduction

Notes :

• Iodocyclization excels in stereoselectivity but requires specialized precursors.
• Reductive methods favor industrial scalability but necessitate careful catalyst selection.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-3-(2-fluorophenyl)pyrrolidine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), Chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), Sodium borohydride (NaBH₄)

Substitution: Amines, Thiols

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield fluorinated ketones or carboxylic acids, while reduction may produce fluorinated alcohols or amines.

Scientific Research Applications

3-Fluoro-3-(2-fluorophenyl)pyrrolidine has several scientific research applications, including:

Medicinal Chemistry: The compound is used as a building block in the synthesis of pharmaceuticals, particularly those targeting neurological disorders and cancer.

Material Science: It is used in the development of advanced materials with unique electronic and optical properties.

Biological Studies: The compound is employed in the study of enzyme inhibition and receptor binding due to its fluorinated structure.

Industrial Applications: It is used in the synthesis of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Fluoro-3-(2-fluorophenyl)pyrrolidine involves its interaction with specific molecular targets such as enzymes and receptors. The fluorine atoms enhance the compound’s binding affinity and selectivity by forming strong hydrogen bonds and electrostatic interactions with the target molecules. This results in the modulation of biological pathways and physiological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogues include:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Purity	Price (50mg)	Source
3-Fluoro-3-(2-fluorophenyl)pyrrolidine HCl	3-F, 2-fluorophenyl	C₁₀H₁₁F₂N·HCl	~220.6 (estimated)	≥95%	€717.00	CymitQuimica
3-Fluoro-3-[2-(trifluoromethoxy)phenyl]pyrrolidine HCl	3-F, 2-(CF₃O)phenyl	C₁₁H₁₂ClF₄NO	285.66	≥95%	€966.00	CymitQuimica
2-(2-Fluorophenyl)pyrrolidine HCl	2-fluorophenyl (no 3-F)	C₁₀H₁₂FN·HCl	201.67	97%	N/A	Shanghai PI
(R)-3-(4-Fluorophenoxy)pyrrolidine HCl	4-fluorophenoxy (stereospecific)	C₁₀H₁₂FNO·HCl	223.67	≥95%	N/A	CymitQuimica

• The trifluoromethoxy group in [2-(CF₃O)phenyl] derivatives enhances lipophilicity (logP ~2.5) compared to mono-fluorinated analogues, which may improve blood-brain barrier penetration .

Physicochemical and Pharmacological Comparisons

• Solubility : Hydrochloride salts generally exhibit higher aqueous solubility. The target compound’s solubility is likely intermediate between the less polar 2-(2-fluorophenyl)pyrrolidine and the highly lipophilic trifluoromethoxy analogue .
• Metabolic Stability: Fluorination at the 3-position of pyrrolidine is known to reduce CYP450-mediated oxidation, a feature shared with 3-fluoro-3-(methoxymethyl)pyrrolidine derivatives .

Economic and Availability Considerations

• The target compound is priced at €717.00/50mg , significantly higher than simpler analogues like 2-(3-fluorophenyl)pyrrolidine (€427.00/50mg) due to its complex synthesis and dual fluorination .
• Suppliers like CymitQuimica and Shanghai PI Chemicals emphasize its role as a “versatile small-molecule scaffold” for drug discovery, reflecting niche demand .

Research Findings and Implications

• Stereochemical Impact: The (R)-enantiomer of 3-(4-fluorophenoxy)pyrrolidine demonstrates higher receptor-binding affinity in preliminary assays, suggesting that stereochemistry in fluorinated pyrrolidines could critically influence activity .
• Synthetic Challenges : Fluorination at the 3-position of pyrrolidine often requires specialized reagents (e.g., Selectfluor®) or multi-step sequences, as seen in related 4-cyclopropyl-5-(2-fluorophenyl)thiazole syntheses .

Q & A

Q. How can researchers optimize the synthesis of 3-Fluoro-3-(2-fluorophenyl)pyrrolidine to improve yield and purity?

Methodological Answer: The synthesis involves fluorination of a pyrrolidine precursor using agents like N-fluorobenzenesulfonimide (NFSI) under controlled conditions. Key parameters include:

• Temperature : Maintain ≤ 0°C during fluorination to minimize side reactions.
• Solvent selection : Polar aprotic solvents (e.g., dichloromethane) enhance reagent solubility and reaction homogeneity.
• Purification : Column chromatography with silica gel (eluent: ethyl acetate/hexane gradient) effectively isolates the product .

Q. What analytical techniques are essential for confirming the structure of 3-Fluoro-3-(2-fluorophenyl)pyrrolidine?

Methodological Answer:

• NMR Spectroscopy : $^{19}\text{F}$ NMR identifies fluorine substitution patterns (δ -120 to -150 ppm for aromatic F; δ -180 to -210 ppm for aliphatic F). $^{1}\text{H}$ NMR confirms pyrrolidine ring protons (δ 2.5–3.5 ppm).
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight (219.66 g/mol) and isotopic patterns.
• X-ray Crystallography : Resolves spatial arrangement of substituents, particularly for enantiomeric forms .

Q. Why is the choice of fluorinating agent critical in the synthesis of fluorinated pyrrolidines?

Methodological Answer: Electrophilic fluorinating agents (e.g., NFSI, Selectfluor) determine regioselectivity and reaction efficiency. NFSI is preferred for sterically hindered substrates due to its moderate reactivity, while Selectfluor may induce over-fluorination in complex systems. Kinetic studies (e.g., in situ $^{19}\text{F}$ NMR monitoring) help optimize reagent stoichiometry .

Q. How does the fluorophenyl substituent influence the compound’s physicochemical properties?

Methodological Answer: The 2-fluorophenyl group increases lipophilicity (logP ~2.5) and introduces electronic effects:

• Electron-withdrawing fluorine stabilizes adjacent carbocations, aiding in ring closure during synthesis.
• Steric effects from the phenyl group may restrict conformational flexibility, impacting binding to biological targets .

Q. What purification strategies are recommended for isolating 3-Fluoro-3-(2-fluorophenyl)pyrrolidine from reaction mixtures?

Methodological Answer:

• Liquid-liquid extraction : Use dichloromethane/water to remove polar byproducts.
• Crystallization : Recrystallize from ethanol/water (1:3) to obtain high-purity crystals (>95%).
• HPLC : Reverse-phase C18 columns (acetonitrile/water with 0.1% TFA) resolve closely related impurities .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of 3-Fluoro-3-(2-fluorophenyl)pyrrolidine across studies?

Methodological Answer:

• Orthogonal validation : Combine enzyme inhibition assays (e.g., fluorogenic substrates) with cellular viability tests (e.g., MTT assays) to confirm target engagement.
• Purity assessment : Use quantitative $^{19}\text{F}$ NMR to rule out batch-to-batch variability caused by residual solvents or isomers.
• In silico docking : Compare binding poses in protein models (e.g., α-synuclein or kinase targets) to identify structure-activity relationships (SAR) .

Q. What strategies enable enantioselective synthesis of 3-Fluoro-3-(2-fluorophenyl)pyrrolidine?

Methodological Answer:

• Chiral auxiliaries : Use (R)- or (S)-BINOL-derived catalysts in asymmetric fluorination.
• Dynamic kinetic resolution : Employ Pd-catalyzed coupling under kinetic control to favor one enantiomer.
• Chiral HPLC : Separate enantiomers using amylose-based columns (e.g., Chiralpak AD-H) with heptane/ethanol mobile phases .

Q. How can researchers investigate the compound’s metabolic stability in pharmacological studies?

Methodological Answer:

• Liver microsome assays : Incubate with human liver microsomes (HLMs) and NADPH cofactor. Monitor degradation via LC-MS/MS over 60 minutes.
• CYP450 inhibition screening : Use fluorogenic probes (e.g., CYP3A4: Luciferin-IPA) to assess isoform-specific interactions.
• Stable isotope labeling : Synthesize $^{13}\text{C}$-labeled analogs for precise metabolite tracking .

Q. What computational methods predict the compound’s interactions with biological targets?

Methodological Answer:

• Molecular docking (AutoDock Vina) : Simulate binding to receptors (e.g., dopamine D3 or serotonin transporters) using force fields (AMBER/CHARMM).
• Molecular dynamics (MD) : Run 100-ns simulations in explicit solvent (TIP3P water) to assess binding stability and hydrogen-bond networks.
• Quantum mechanics/molecular mechanics (QM/MM) : Calculate electronic effects of fluorine substituents on binding affinity .

Q. How can researchers assess the compound’s stability under various pH and temperature conditions?

Methodological Answer:

• Forced degradation studies : Expose to pH 1–13 buffers (37°C, 24 hrs) and analyze degradation products via UPLC-PDA.
• Thermogravimetric analysis (TGA) : Determine decomposition temperature (Td >150°C indicates thermal stability).
• Light exposure testing : Use ICH Q1B guidelines to evaluate photostability under UV/visible light .